Cas no 412278-02-5 (tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate
• CAS No: 412278-02-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD13191771
• CID: 1038578
• PubChem ID: 22951485
• Update Time: 2025-10-24

tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-3-methylpyrrolidine-1-carboxylate
• 3-hydroxy-3-methylpyrrolidine-carboxylic acid tert-butyl ester
• AK100496
• ANW-70185
• CTK8C3507
• KB-260468
• SureCN2218646
• tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate
• tert-Butyl3-hydroxy-3-methylpyrrolidine-1-carboxylate
• FXYJNVGRFDRSKS-UHFFFAOYSA-N
• 5661AB
• 1-Boc-3-Hydroxy-3-methylpyrrolidine
• ST24025895
• 3-Hydroxy-3-methylpyrrolidine-1-carboxylic Acid Tert-buty
• 3-Hydroxy-3-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL2218646
• DTXSID10629180
• DB-352906
• AKOS016002479
• A873105
• 412278-02-5
• 3-Hydroxy-3-methylpyrrolidine-1-carboxylic Acid Tert-butyl Ester
• EN300-126749
• CS-0048285
• DS-3542
• P15570
• SY097830
• MFCD13191771

• MDL： MFCD13191771
• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(12)11-6-5-10(4,13)7-11/h13H,5-7H2,1-4H3
• InChI Key： FXYJNVGRFDRSKS-UHFFFAOYSA-N
• SMILES： OC1(C)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.8

tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate (CAS No. 412278-02-5)

Tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate, a compound with the chemical formula C₉H₁₅O₃, is a derivative of pyrrolidine that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 412278-02-5, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxyl and carboxyl functional groups, along with the tert-butyl substituent, contributes to its versatility in chemical modifications and biological applications.

The tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate moiety is particularly interesting due to its potential role in drug design and development. Recent studies have highlighted its utility as a building block in the synthesis of novel therapeutic agents. The compound's stability under various reaction conditions and its ability to undergo selective modifications make it an attractive candidate for further exploration.

In the realm of medicinal chemistry, the 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate scaffold has been implicated in the development of compounds with anti-inflammatory, analgesic, and neuroprotective properties. The hydroxyl group at the 3-position provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the tert-butyl group at the 3-position offers steric hindrance, which can influence the conformation and reactivity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug discovery. For instance, preliminary data indicate that derivatives of this compound may exhibit inhibitory activity against certain kinases involved in cancer pathways.

The synthesis of tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by functional group transformations such as hydroxylation and esterification. The use of chiral auxiliaries or catalysts can be employed to ensure enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role.

The pharmaceutical industry has shown interest in exploring new derivatives of tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate due to its perceived pharmacological potential. Researchers are investigating modifications to the core structure to enhance bioavailability, metabolic stability, and target specificity. For example, introducing halogen atoms or other heteroatoms into the molecule could alter its electronic properties and improve interactions with biological targets.

In conclusion, tert-butyl 3-hydroxy-3-methyl-pyrrolidine-1-carboxylate (CAS No. 412278-02-5) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly significant role in drug discovery and development.